Cas no 91487-86-4 (1-(S)-{1,1'-biphenyl-4-yl}(phenyl)methyl-1H-imidazole)

• Product Name: 1-(S)-{1,1'-biphenyl-4-yl}(phenyl)methyl-1H-imidazole
• CAS No: 91487-86-4
• MF: C₂₂H₁₈N₂
• MW: 310.391725063324
• CID: 799814
• PubChem ID: 5459391
• Update Time: 2025-04-19

1-(S)-{1,1'-biphenyl-4-yl}(phenyl)methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-[(S)-[1,1'-biphenyl]-4-ylphenylmethyl]-
• (S)-Bifonazole
• 1-(S)-{1,1'-biphenyl-4-yl}(phenyl)methyl-1H-imidazole
• 5H4GD68KZG
• 1-[(S)-{[1,1'-biphenyl]-4-yl}(phenyl)methyl]-1H-imidazole
• CHEBI:78694
• 91487-86-4
• 1-[(S)-biphenyl-4-yl(phenyl)methyl]-1H-imidazole
• Q27147915
• SCHEMBL1551534
• NCGC00018254-06
• (S)-(+)-bifonazole
• Bifonazole, (S)-
• Bifonazole, (-)-
• 1-[PHENYL-(4-PHENYLPHENYL)-METHYL]IMIDAZOLE
• PD119610
• EN300-27122308
• NCGC00018254-01
• 1H-Imidazole, 1-((S)-(1,1'-biphenyl)-4-ylphenylmethyl)-
• 1-[(Biphenyl-4-yl)(phenyl)methyl]-1H-imidazole
• UNII-5H4GD68KZG

• Inchi： 1S/C22H18N2/c1-3-7-18(8-4-1)19-11-13-21(14-12-19)22(24-16-15-23-17-24)20-9-5-2-6-10-20/h1-17,22H/t22-/m0/s1
• InChI Key： OCAPBUJLXMYKEJ-QFIPXVFZSA-N
• SMILES： N1(C=NC=C1)[C@@H](C1C=CC=CC=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 310.147
• Monoisotopic Mass: 310.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.8A^2